4-((1H-imidazol-1-yl)methyl)-N-(3-methylisothiazol-5-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-((1H-imidazol-1-yl)methyl)-N-(3-methylisothiazol-5-yl)benzamide, also known as MIBE, is a chemical compound that has been widely studied for its potential applications in scientific research. MIBE is a small molecule inhibitor that targets the interaction between the transcription factor HIF-1α and its coactivator p300/CBP. This interaction plays a crucial role in the regulation of hypoxia-inducible genes, which are involved in a variety of physiological and pathological processes.
Scientific Research Applications
Heterocyclic Compound Synthesis
This chemical is utilized as a building block in the synthesis of diverse heterocyclic compounds. Elmagd et al. (2017) discussed the use of related thiosemicarbazide derivatives in creating imidazole, 1,3,4-oxadiazole, 1,3,4-thiadiazole, 1,3-oxazine, and 1,2,4-triazine ring systems, highlighting its utility in expanding the chemical repertoire for pharmaceutical development and research into novel materials (Elmagd et al., 2017).
Antimicrobial Activity
The antimicrobial properties of compounds synthesized using this chemical have been explored. For instance, the study by Elmagd et al. (2017) included testing some of the synthesized compounds for antimicrobial activity, which is crucial for discovering new antibiotics and understanding resistance mechanisms (Elmagd et al., 2017).
Molecular Interactions and Gelation Behavior
The role of molecular interactions, such as hydrogen bonding and π-π stacking, in the gelation behavior of N-(thiazol-2-yl)benzamide derivatives, including compounds similar to the one , has been investigated by Yadav and Ballabh (2020). This research is significant for materials science, particularly in the development of supramolecular gels with potential applications in drug delivery and tissue engineering (Yadav & Ballabh, 2020).
Electrophysiological Activity
The cardiac electrophysiological activity of N-substituted imidazolylbenzamides, closely related to the compound , was studied by Morgan et al. (1990), indicating potential applications in developing new treatments for cardiac arrhythmias. This research underscores the importance of such compounds in medical research, particularly in understanding and treating heart diseases (Morgan et al., 1990).
properties
IUPAC Name |
4-(imidazol-1-ylmethyl)-N-(3-methyl-1,2-thiazol-5-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N4OS/c1-11-8-14(21-18-11)17-15(20)13-4-2-12(3-5-13)9-19-7-6-16-10-19/h2-8,10H,9H2,1H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHLZNFSPTYWWPC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NSC(=C1)NC(=O)C2=CC=C(C=C2)CN3C=CN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-((1H-imidazol-1-yl)methyl)-N-(3-methylisothiazol-5-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.